4-(2-methyl-1-phenyl-1H-1,3-benzodiazole-5-carbonyl)morpholine-3-carbonitrile

• IUPAC Name: 4-(2-methyl-1-phenylbenzimidazole-5-carbonyl)morpholine-3-carbonitrile
• InChI: InChI=1S/C20H18N4O2/c1-14-22-18-11-15(20(25)23-9-10-26-13-17(23)12-21)7-8-19(18)24(14)16-5-3-2-4-6-16/h2-8,11,17H,9-10,13H2,1H3
• InChI Key: KZFGEQXGPCFINW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(N1C3=CC=CC=C3)C=CC(=C2)C(=O)N4CCOCC4C#N
• Molecular Formula: C20H18N4O2
• Molecular Weight: 346.4 g/mol

Description

The compound “4-(2-methyl-1-phenyl-1H-1,3-benzodiazole-5-carbonyl)morpholine-3-carbonitrile” is a complex organic molecule. It contains a benzodiazole core, which is a type of heterocyclic compound. Benzodiazoles are known for their broad range of chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the formation of the benzodiazole core, followed by various functional group interconversions and coupling reactions. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a benzodiazole ring, a phenyl ring, a morpholine ring, and a nitrile group. The exact three-dimensional structure would depend on the specific spatial arrangement of these groups.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the benzodiazole ring, the phenyl ring, the morpholine ring, and the nitrile group. Each of these functional groups would have characteristic reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the benzodiazole ring could contribute to its stability and solubility.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many benzodiazole derivatives show various biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. For example, many benzodiazole derivatives are associated with certain hazard statements such as H302, H315, H319, H335.

Future Directions

The future research directions for this compound would depend on its observed properties and potential applications. For example, if it shows promising biological activity, it could be further studied for potential therapeutic uses.